Cas no 64497-91-2 (3-Acetyl-1-benzyl-5-methylpyridin-1-ium chloride)

• Product Name: 3-Acetyl-1-benzyl-5-methylpyridin-1-ium chloride
• CAS No: 64497-91-2
• MF: C₁₅H₁₆ClNO
• MW: 261.746643066406
• CID: 2792170
• PubChem ID: 71371737
• Update Time: 2025-04-21

3-Acetyl-1-benzyl-5-methylpyridin-1-ium chloride Chemical and Physical Properties

Names and Identifiers

• 64497-91-2
• DTXSID20794651
• 3-Acetyl-1-benzyl-5-methylpyridin-1-ium chloride

• Inchi： 1S/C15H16NO.ClH/c1-12-8-15(13(2)17)11-16(9-12)10-14-6-4-3-5-7-14;/h3-9,11H,10H2,1-2H3;1H/q+1;/p-1
• InChI Key： DNFZDUHJEUEEBT-UHFFFAOYSA-M
• SMILES： [Cl-].O=C(C)C1C=C(C)C=[N+](C=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 261.0920418Da
• Monoisotopic Mass: 261.0920418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21Ų